Cas no 827316-61-0 (1H-Indole, 2-(1H-pyrazol-3-yl)-)

• Product name: 1H-Indole, 2-(1H-pyrazol-3-yl)-
• CAS No: 827316-61-0
• MF: C₁₁H₉N₃
• MW: 183.209261655808
• CID: 685114
• PubChem ID: 135499742

1H-Indole, 2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(1H-pyrazol-3-yl)-
• 2-(1,2-dihydropyrazol-3-ylidene)indole
• pyrazolylindole
• 2-(1h-pyrazol-3-yl)-1h-indole
• DTXSID40736573
• 827316-61-0
• Z1509312577
• CHEMBL2414979
• 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-2H-indole
• 2-(1H-pyrazol-5-yl)-1H-indole
• SCHEMBL1840159

• Inchi： InChI=1S/C11H9N3/c1-2-4-9-8(3-1)7-11(13-9)10-5-6-12-14-10/h1-7,13H,(H,12,14)
• InChI Key： MZASQQDCQLEXBR-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C(N2)C3=CC=NN3

Computed Properties

• Exact Mass: 183.079647300g/mol
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų